Cas no 727696-14-2 (2,3,5,6-tetramethyl-N-propylbenzene-1-sulfonamide)

• Product Name: 2,3,5,6-tetramethyl-N-propylbenzene-1-sulfonamide
• CAS No: 727696-14-2
• MF: C₁₃H₂₁NO₂S
• MW: 255.376342535019
• CID: 5762794
• PubChem ID: 5129753
• Update Time: 2025-05-19

2,3,5,6-tetramethyl-N-propylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Z45545180
• F1755-0013
• AP-263/43491436
• 2,3,5,6-tetramethyl-N-propylbenzenesulfonamide
• 2,3,5,6-Tetramethyl-N-propyl-benzenesulfonamide
• 727696-14-2
• AKOS001039302
• Benzenesulfonamide, 2,3,5,6-tetramethyl-N-propyl-
• 2,3,5,6-tetramethyl-N-propylbenzene-1-sulfonamide

• Inchi： 1S/C13H21NO2S/c1-6-7-14-17(15,16)13-11(4)9(2)8-10(3)12(13)5/h8,14H,6-7H2,1-5H3
• InChI Key： SEYBUGOQKQTZER-UHFFFAOYSA-N
• SMILES： S(C1C(C)=C(C)C=C(C)C=1C)(NCCC)(=O)=O

Computed Properties

• Exact Mass: 255.12930009g/mol
• Monoisotopic Mass: 255.12930009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.072±0.06 g/cm3(Predicted)
• Boiling Point: 396.4±52.0 °C(Predicted)
• pka: 11.99±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2,3,5,6-tetramethyl-N-propylbenzene-1-sulfonamide

Comprehensive Guide to 2,3,5,6-Tetramethyl-N-propylbenzene-1-sulfonamide (CAS No. 727696-14-2)

2,3,5,6-Tetramethyl-N-propylbenzene-1-sulfonamide (CAS No. 727696-14-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This sulfonamide derivative is characterized by its unique molecular structure, featuring a benzene ring substituted with four methyl groups and a propylsulfonamide moiety. Its chemical stability and versatile reactivity make it a valuable intermediate in synthetic chemistry.

The compound's CAS number 727696-14-2 is a critical identifier for researchers and manufacturers seeking high-purity samples. With the growing demand for sulfonamide-based compounds in drug discovery, 2,3,5,6-Tetramethyl-N-propylbenzene-1-sulfonamide has become a focal point for innovation. Recent studies highlight its potential as a building block for designing novel antimicrobial agents and enzyme inhibitors, aligning with the global push for new therapeutic solutions.

One of the most searched questions about this compound is: "What are the applications of 2,3,5,6-Tetramethyl-N-propylbenzene-1-sulfonamide in pharmaceuticals?" Researchers have explored its role in modulating biological pathways, particularly in targeting carbonic anhydrase enzymes, which are implicated in conditions like glaucoma and cancer. Its lipophilic properties enhance membrane permeability, making it a candidate for drug delivery systems.

In agrochemicals, 2,3,5,6-Tetramethyl-N-propylbenzene-1-sulfonamide is investigated for its potential as a herbicide adjuvant. The compound's ability to improve the efficacy of active ingredients while reducing environmental impact aligns with the industry's shift toward sustainable farming practices. This resonates with the rising interest in green chemistry and eco-friendly agrochemicals.

From a material science perspective, the compound's thermal stability and solubility profile make it suitable for polymer modification and coatings. Its incorporation into high-performance materials has been explored for applications in electronics and automotive industries, where durability and chemical resistance are paramount.

The synthesis of 2,3,5,6-Tetramethyl-N-propylbenzene-1-sulfonamide typically involves the reaction of 2,3,5,6-tetramethylbenzenesulfonyl chloride with propylamine, followed by purification steps to achieve high yields. Advances in catalytic methods have optimized this process, reducing waste and improving scalability—a key consideration for industrial applications.

Market trends indicate a growing demand for custom sulfonamide derivatives, driven by their utility in R&D and specialty chemicals. Suppliers of CAS 727696-14-2 emphasize quality control and regulatory compliance, ensuring adherence to global standards like REACH and GMP.

For researchers, understanding the spectroscopic properties of 2,3,5,6-Tetramethyl-N-propylbenzene-1-sulfonamide is essential. Techniques such as NMR, HPLC, and mass spectrometry are routinely used to confirm its structure and purity. These analytical methods are frequently searched in conjunction with the compound's CAS number, reflecting their importance in quality assurance.

In summary, 2,3,5,6-Tetramethyl-N-propylbenzene-1-sulfonamide (CAS No. 727696-14-2) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and advanced materials. Its synthetic versatility and functional properties position it as a key player in innovation-driven industries. As research continues, its potential to address challenges in healthcare and sustainability will likely expand, making it a compound to watch in the coming years.